Cas no 446299-37-2 ((benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate)

• Product Name: (benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate
• CAS No: 446299-37-2
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• CID: 5331389
• Update Time: 2025-06-26

(benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-2-oxoethyl 3,4,5-trimethoxybenzoate
• [2-(benzylamino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
• (BENZYLCARBAMOYL)METHYL 3,4,5-TRIMETHOXYBENZOATE
• Oprea1_359986
• STL194924
• (benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C19H21NO6/c1-23-15-9-14(10-16(24-2)18(15)25-3)19(22)26-12-17(21)20-11-13-7-5-4-6-8-13/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key： NKKWCWMCKRZIPI-UHFFFAOYSA-N
• SMILES： O(CC(NCC1C=CC=CC=1)=O)C(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 437
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1

Additional information on (benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate

Comprehensive Overview of (benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate (CAS No. 446299-37-2)

(benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate (CAS No. 446299-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, characterized by its 3,4,5-trimethoxybenzoate moiety and benzylcarbamoyl functional group, is often explored for its role in drug synthesis and material science. Researchers and industry professionals frequently search for terms like "446299-37-2 uses," "benzylcarbamoyl methyl ester synthesis," and "trimethoxybenzoate derivatives," reflecting the growing interest in this compound.

The molecular structure of (benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate combines aromatic and carbamate functionalities, making it a versatile intermediate in organic synthesis. Its CAS No. 446299-37-2 is a critical identifier for regulatory and sourcing purposes. Recent trends in green chemistry have also spurred inquiries into "sustainable synthesis of benzylcarbamoyl esters" and "eco-friendly applications of trimethoxybenzoates," aligning with global efforts to reduce environmental impact in chemical production.

In pharmaceutical research, (benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate is often studied for its potential as a precursor in the development of bioactive molecules. The 3,4,5-trimethoxybenzoyl group is known for its electron-rich aromatic system, which can enhance binding affinity in drug-receptor interactions. This has led to increased searches for "drug design with trimethoxybenzoates" and "benzylcarbamoyl derivatives in medicine," highlighting its relevance in modern therapeutics.

From a synthetic chemistry perspective, the compound's stability and reactivity make it a valuable building block. Laboratories frequently investigate "optimized routes for 446299-37-2 production" and "scaling up benzylcarbamoyl methyl esters," addressing both academic and industrial needs. Additionally, its compatibility with various coupling reactions has positioned it as a candidate for advanced material applications, such as polymer additives or coatings, further driving interest in "functional materials derived from trimethoxybenzoates."

Quality control and analytical characterization of CAS No. 446299-37-2 are also critical topics. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency, as evidenced by searches for "analytical methods for benzylcarbamoyl esters." Regulatory compliance and safety data sheets (SDS) are equally important, with professionals seeking "446299-37-2 safety guidelines" to adhere to workplace standards.

In summary, (benzylcarbamoyl)methyl 3,4,5-trimethoxybenzoate (CAS No. 446299-37-2) is a multifaceted compound with broad applicability in pharmaceuticals, materials science, and synthetic chemistry. Its structural features and functional groups continue to inspire research, as seen in the rising popularity of related search queries. As innovation progresses, this compound is poised to remain a key player in advancing scientific and industrial endeavors.